Cas no 545377-67-1 (5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-)

545377-67-1 structure
Product name:5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
- 545377-67-1
- DB-325161
- 5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
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- Inchi: InChI=1S/C22H17NO3/c1-25-19-14-12-18(13-15-19)22(17-10-6-3-7-11-17)21(24)26-20(23-22)16-8-4-2-5-9-16/h2-15H,1H3
- InChI Key: UBZQPNJDSUEIDZ-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C2(C(=O)OC(=N2)C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 343.12084340g/mol
- Monoisotopic Mass: 343.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 47.9Ų
5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl- Related Literature
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Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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